Cas no 1378472-99-1 (3-(ethanesulfonyl)pyrrolidine)

• Product Name: 3-(ethanesulfonyl)pyrrolidine
• CAS No: 1378472-99-1
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD11848095
• CID: 5150198
• PubChem ID: 53403988
• Update Time: 2025-06-14

3-(ethanesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfonylpyrrolidine
• 3-(ethanesulfonyl)pyrrolidine

• MDL： MFCD11848095
• Inchi： 1S/C6H13NO2S/c1-2-10(8,9)6-3-4-7-5-6/h6-7H,2-5H2,1H3
• InChI Key： ZANKHKIMFKGPQM-UHFFFAOYSA-N
• SMILES： N1CCC(S(CC)(=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(ethanesulfonyl)pyrrolidine

Recent Advances in the Study of 3-(Ethanesulfonyl)pyrrolidine (CAS: 1378472-99-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(ethanesulfonyl)pyrrolidine (CAS: 1378472-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This sulfonamide derivative exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(ethanesulfonyl)pyrrolidine serves as a crucial building block for the development of selective kinase inhibitors. The researchers utilized this compound to synthesize a series of pyrrolidine-based analogs, which showed potent inhibitory activity against JAK3 kinases with IC50 values in the nanomolar range. The structural flexibility of the pyrrolidine ring, combined with the electron-withdrawing properties of the ethanesulfonyl group, was found to enhance binding affinity and selectivity for target proteins.

In the realm of CNS drug discovery, 3-(ethanesulfonyl)pyrrolidine has emerged as a valuable precursor for the synthesis of σ-1 receptor ligands. A recent patent application (WO2023056789) disclosed novel compounds derived from this scaffold that exhibit high affinity for σ-1 receptors, with potential applications in the treatment of neuropathic pain and neurodegenerative disorders. The ethanesulfonyl moiety was shown to play a critical role in modulating the lipophilicity and blood-brain barrier permeability of these compounds.

Pharmacokinetic studies have revealed that derivatives of 3-(ethanesulfonyl)pyrrolidine generally exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The sulfonamide group contributes to improved metabolic stability, while the pyrrolidine ring enhances solubility compared to more rigid heterocyclic systems. These properties make this scaffold particularly attractive for the development of orally bioavailable drugs.

Recent advances in synthetic methodology have also facilitated more efficient production of 3-(ethanesulfonyl)pyrrolidine and its derivatives. A 2024 publication in Organic Process Research & Development described a novel continuous-flow synthesis approach that significantly improves yield and purity while reducing production costs. This technological advancement is expected to accelerate the preclinical development of compounds based on this scaffold.

Looking forward, researchers anticipate that 3-(ethanesulfonyl)pyrrolidine will continue to play an important role in medicinal chemistry, particularly in the design of targeted therapies for challenging disease areas. Ongoing studies are exploring its potential in the development of antiviral agents and immunomodulators, leveraging its unique combination of structural features and pharmacological properties.